Cas no 1805138-86-6 (Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate)

• Product Name: Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate
• CAS No: 1805138-86-6
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4953667
• Update Time: 2025-07-21

Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate

• Inchi： 1S/C11H9F2NO3/c1-6-3-7(5-14)8(10(15)16-2)4-9(6)17-11(12)13/h3-4,11H,1-2H3
• InChI Key： VHLSVQWQVANTME-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C(C#N)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate

Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate (CAS No. 1805138-86-6): A Comprehensive Overview

Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate (CAS No. 1805138-86-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for further exploration in drug development and therapeutic applications.

The molecular structure of Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate consists of a benzoate core substituted with a cyano group at the 2-position, a difluoromethoxy group at the 5-position, and a methyl group at the 4-position. This specific arrangement of functional groups imparts distinct chemical properties that make it an intriguing subject for synthetic and pharmacological studies.

In recent years, there has been growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The presence of both electron-withdrawing (cyano) and electron-donating (difluoromethoxy and methyl) groups in the molecule suggests potential for diverse biological interactions. These features have prompted researchers to investigate its potential as an intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate is its versatility in chemical transformations. The cyano group can be readily converted into other functional moieties such as amides or carboxylic acids, while the difluoromethoxy group can participate in various coupling reactions. This adaptability makes it a valuable building block for constructing more complex molecular architectures.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms in the structure of Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate aligns with this trend, suggesting that it may exhibit superior pharmacological properties compared to its non-fluorinated counterparts.

The compound has also shown promise in preliminary pharmacological evaluations. Its unique structural features have been associated with activities that are relevant to various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. These findings underscore the potential of Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate as a lead compound for further drug discovery efforts.

Synthetic methodologies for preparing Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate have been optimized to ensure high yield and purity. The synthesis typically involves multi-step reactions starting from commercially available precursors, such as methyl benzoate derivatives. Advances in synthetic techniques have enabled researchers to access this compound with increasing efficiency, facilitating its use in both academic and industrial research settings.

The safety profile of Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate is another critical consideration in its application. While comprehensive toxicological data is still being gathered, preliminary assessments suggest that it behaves as a stable and non-toxic compound under standard laboratory conditions. This favorable safety profile enhances its attractiveness for further development as a pharmaceutical intermediate.

In conclusion, Methyl 2-cyano-5-difluoromethoxy-4-methylbenzoate (CAS No. 1805138-86-6) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, synthetic accessibility, and promising biological activities make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of its properties continues to grow, it is likely that this compound will play an increasingly important role in the discovery and development of novel medications.